Cas no 1557698-61-9 (2-(Dimethylamino)-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-(Dimethylamino)-1,3-oxazole-4-carboxylic acid
• CAS No: 1557698-61-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD26827438
• CID: 5617766
• PubChem ID: 83872845
• Update Time: 2023-09-07

2-(Dimethylamino)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-1,3-oxazole-4-carboxylic acid
• EN300-2977751
• Z1646050865
• 1557698-61-9
• 4-Oxazolecarboxylic acid, 2-(dimethylamino)-
• 2-(Dimethylamino)-1,3-oxazole-4-carboxylic acid

• MDL： MFCD26827438
• Inchi： 1S/C6H8N2O3/c1-8(2)6-7-4(3-11-6)5(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： XGWZFXHKPFYTPL-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1N(C)C

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 294.7±32.0 °C(Predicted)
• pka: 1.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines